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Compound of Interest

Compound Name: 4-Chlorobenzyl cyanide

Cat. No.: B122390 Get Quote

Essential Safety and Handling Guide for 4-
Chlorobenzyl Cyanide
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for 4-Chlorobenzyl cyanide, ensuring a secure

laboratory environment.

Hazard Identification and Classification
4-Chlorobenzyl cyanide is a hazardous chemical that requires careful handling. It is classified

as acutely toxic if swallowed, in contact with skin, or if inhaled.[1][2] It also causes serious eye

and skin irritation and may lead to respiratory irritation.[1][2]
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Hazard Classification Category Hazard Statement

Acute Oral Toxicity Category 2 Fatal if swallowed.[1][3]

Acute Dermal Toxicity Category 3 Toxic in contact with skin.[1][2]

Acute Inhalation Toxicity Category 3 Toxic if inhaled.[1][2]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2]

Serious Eye Damage/Irritation Category 2
Causes serious eye irritation.

[1][2]

Specific target organ toxicity Category 3
May cause respiratory

irritation.[1][2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.
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PPE Type Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield may also be necessary.[2]

[4]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile)

and clothing to prevent skin exposure. A

complete suit protecting against chemicals may

be required based on the concentration and

amount of the substance being handled.[2][4][5]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[1][4] In situations with a risk of

significant inhalation, a self-contained breathing

apparatus (SCBA) should be used.[6]

Experimental Workflow: Safe Handling and Storage
The following diagram outlines the procedural steps for the safe handling of 4-Chlorobenzyl
cyanide from receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_1995237448_4-ChloroBenzylCyanide-CASNO-140-53-4-MSDS.pdf
https://pim-resources.coleparmer.com/sds/43599.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1995237448_4-ChloroBenzylCyanide-CASNO-140-53-4-MSDS.pdf
https://pim-resources.coleparmer.com/sds/43599.pdf
https://www.benchchem.com/product/b122390
https://www.fishersci.com/store/msds?partNumber=AC108810050&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/43599.pdf
https://sdfine.com/media/catalog/product/attachment/76387MSDS.pdf
https://www.benchchem.com/product/b122390?utm_src=pdf-body
https://www.benchchem.com/product/b122390?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of 4-Chlorobenzyl Cyanide
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Safe Handling Workflow Diagram
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Operational Plan: Step-by-Step Guidance
1. Preparation:

Review the Safety Data Sheet (SDS): Before handling, thoroughly read and understand the

SDS for 4-Chlorobenzyl cyanide.[2]

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

above.[7]

Work Area Preparation: Ensure work is conducted in a well-ventilated area, preferably within

a chemical fume hood.[5] An eyewash station and safety shower must be readily accessible.

[1]

2. Handling:

Avoid Contact: Avoid all personal contact, including inhalation of dust or fumes.[6]

Prevent Dust Formation: Handle the solid material carefully to avoid generating dust.[2]

Safe Practices: Do not eat, drink, or smoke when using this product.[6][7] Wash hands

thoroughly after handling.[4]

3. Storage:

Container: Store in a tightly closed container.[4]

Location: Keep in a cool, dry, and well-ventilated area away from incompatible substances

such as strong oxidizing agents, strong reducing agents, strong acids, and strong bases.[4]

[8]

Security: Store in a locked-up location.[1][7]

Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[1][4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical aid

immediately.[4]

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes. Seek medical attention.[4]

Ingestion

If swallowed, do NOT induce vomiting. Never

give anything by mouth to an unconscious

person. Rinse mouth with water and seek

immediate medical attention.[2][4]

In case of a spill, evacuate the area and move upwind.[6] Wear appropriate PPE, including

respiratory protection.[2] Sweep up the material, avoiding dust generation, and place it in a

suitable, closed container for disposal.[2][8] Prevent the spill from entering drains or

waterways.[6]

Disposal Plan
Waste Classification: 4-Chlorobenzyl cyanide and any contaminated materials should be

treated as hazardous waste.

Disposal Method: Dispose of contents and container to an approved waste disposal plant.[1]

[3] It is recommended to contact a licensed professional waste disposal service.[2][5] One

method of disposal is to dissolve or mix the material with a combustible solvent and burn it in

a chemical incinerator equipped with a scrubber.[2][5]

Container Disposal: Uncleaned containers should be handled in the same manner as the

product itself.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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